Cas no 53103-58-5 (2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester)
53103-58-5 structure
Product Name:2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester
CAS No:53103-58-5
MF:C9H12O4
MW:184.189183235168
CID:372690
PubChem ID:103738
Update Time:2025-04-19
2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester
- Methyl 2-hydroxy-3-methyl-4-oxocyclohex-2-ene-1-carboxylate
- DTXSID90967638
- 53103-58-5
- NS00057268
- EINECS 258-364-3
-
- Inchi： 1S/C9H12O4/c1-5-7(10)4-3-6(8(5)11)9(12)13-2/h6,11H,3-4H2,1-2H3
- InChI Key： RPPMIZUMAXAWTB-UHFFFAOYSA-N
- SMILES： OC1=C(C)C(CCC1C(=O)OC)=O
Computed Properties
- Exact Mass: 184.07356
- Monoisotopic Mass: 184.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 13
- XLogP3: 0.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.254
- Boiling Point: 293.8°Cat760mmHg
- Flash Point: 115.1°C
- Refractive Index: 1.52
- PSA: 63.6
2-Cyclohexene-1-carboxylicacid, 2-hydroxy-3-methyl-4-oxo-, methyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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